Cas no 898780-81-9 (2'-Methoxy-3-(4-thiomethylphenyl)propiophenone)

2'-Methoxy-3-(4-thiomethylphenyl)propiophenone structure
898780-81-9 structure
Product Name:2'-Methoxy-3-(4-thiomethylphenyl)propiophenone
CAS No:898780-81-9
MF:C17H18O2S
MW:286.388623714447
CID:870268
PubChem ID:24725968
Update Time:2025-04-19

2'-Methoxy-3-(4-thiomethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

    • 1-(2-methoxyphenyl)-3-(4-methylsulfanylphenyl)propan-1-one
    • 2'-METHOXY-3-(4-THIOMETHYLPHENYL)PROPIOPHENONE
    • 2'-METHOXY-3-(3,4,5-TRIFLUOROPHENYL)PROPIOPHENONE
    • 898780-81-9
    • DTXSID40644361
    • AKOS016021425
    • MFCD03843250
    • 1-(2-Methoxyphenyl)-3-[4-(methylsulfanyl)phenyl]propan-1-one
    • 2'-Methoxy-3-(4-thiomethylphenyl)propiophenone
    • MDL: MFCD03843250
    • Inchi: 1S/C17H18O2S/c1-19-17-6-4-3-5-15(17)16(18)12-9-13-7-10-14(20-2)11-8-13/h3-8,10-11H,9,12H2,1-2H3
    • InChI Key: VOZALCOCBZOFIN-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC(=CC=1)CCC(C1C=CC=CC=1OC)=O

Computed Properties

  • Exact Mass: 286.10300
  • Monoisotopic Mass: 286.10275099g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 51.6Ų

Experimental Properties

  • PSA: 51.60000
  • LogP: 4.23260

2'-Methoxy-3-(4-thiomethylphenyl)propiophenone Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2'-Methoxy-3-(4-thiomethylphenyl)propiophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
205992-2g
2'-methoxy-3-(4-thiomethylphenyl)propiophenone
898780-81-9 97%
2g
£1013.00 2022-03-01
Fluorochem
205992-5g
2'-methoxy-3-(4-thiomethylphenyl)propiophenone
898780-81-9 97%
5g
£2025.00 2022-03-01
Fluorochem
205992-1g
2'-methoxy-3-(4-thiomethylphenyl)propiophenone
898780-81-9 97%
1g
£540.00 2022-03-01
TRC
M099055-250mg
2'-Methoxy-3-(4-thiomethylphenyl)propiophenone
898780-81-9
250mg
$ 440.00 2022-06-04
TRC
M099055-500mg
2'-Methoxy-3-(4-thiomethylphenyl)propiophenone
898780-81-9
500mg
$ 735.00 2022-06-04
A2B Chem LLC
AH91768-1g
2'-Methoxy-3-(4-thiomethylphenyl)propiophenone
898780-81-9 97%
1g
$644.00 2024-04-19
A2B Chem LLC
AH91768-2g
2'-Methoxy-3-(4-thiomethylphenyl)propiophenone
898780-81-9 97%
2g
$1169.00 2024-04-19
A2B Chem LLC
AH91768-5g
2'-Methoxy-3-(4-thiomethylphenyl)propiophenone
898780-81-9 97%
5g
$2291.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1658652-1g
4-(3-(2-Methoxyphenyl)-3-oxopropyl)benzothialdehyde
898780-81-9 98%
1g
¥7212.00 2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1658652-2g
4-(3-(2-Methoxyphenyl)-3-oxopropyl)benzothialdehyde
898780-81-9 98%
2g
¥11583.00 2024-04-26
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD